Cas no 126342-34-5 (1-(3-Bromophenyl)-butanol)
1-(3-Bromophenyl)-butanol structure
Product Name:1-(3-Bromophenyl)-butanol
CAS No:126342-34-5
MF:C10H13BrO
MW:229.113622426987
CID:2133256
Update Time:2023-08-04
1-(3-Bromophenyl)-butanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromophenyl)butan-1-ol
- 1-(3-bromophenyl)-butanol
- AGCGZPRKKYCHPL-UHFFFAOYSA-N
- 1-(3-Bromophenyl)-butanol
-
- Inchi: 1S/C10H13BrO/c1-2-4-10(12)8-5-3-6-9(11)7-8/h3,5-7,10,12H,2,4H2,1H3
- InChI Key: AGCGZPRKKYCHPL-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(CCC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Topological Polar Surface Area: 20.2
1-(3-Bromophenyl)-butanol Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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